Pam2Cys

• CAS: 656831-18-4
• Molecular Formula: C38H73NO6S
• Molecular Weight: 672.1 g/mol
• InChI: InChI=1S/C38H73NO6S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(40)44-31-34(32-46-33-35(39)38(42)43)45-37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34-35H,3-33,39H2,1-2H3,(H,42,43)/t34?,35-/m0/s1
• InChIKey: UPAQRWMRKQCLSD-HTIIIDOHSA-N

Pam2Cys TLR2/6 Agonist Overview

Pam2Cys (S-[2,3-bis(palmitoyloxy)propyl]-L-cysteine; CAS 656831-18-4) is a synthetic diacylated lipopeptide that functions as a selective agonist of the Toll-like receptor 2 (TLR2)/TLR6 heterodimer [1]. As the minimal lipid moiety of macrophage-activating lipopeptide-2 (MALP-2), Pam2Cys serves as a foundational scaffold for self-adjuvanting vaccine constructs and innate immune probes [2]. Its molecular formula is C38H73NO6S, with a monoisotopic mass of 671.52 Da.

1

TLR2/TLR6 heterodimer-selective agonist for innate immune pathway studies

2

Self-adjuvanting peptide vaccine construct research & conjugate synthesis

3

Stereochemical-control studies – (R)-diastereomer available for potency investigation

• [1] Zeng W, Eriksson E, Chua B, Grollo L, Jackson DC. Structural requirement for the agonist activity of the TLR2 ligand Pam2Cys. Amino Acids. 2010;39(2):471-480. doi:10.1007/s00726-009-0463-0 View Source
• [2] Hamley IW, et al. Toll-like Receptor Agonist Lipopeptides Self-Assemble into Distinct Nanostructures. Chem Commun. 2014;50:15948-15951. View Source

Pam2Cys Substitution Risks

TLR2 agonists are not functionally interchangeable. The diacyl Pam2Cys signals exclusively through TLR2/TLR6, whereas the triacyl Pam3Cys engages TLR2/TLR1 [1]. This heterodimer selectivity dictates divergent downstream cytokine profiles, in vivo inflammatory outcomes, and vaccine efficacy [2]. Even minor structural modifications—such as replacing the thioether sulfur with an amide or altering stereochemistry at the glyceryl C2 position—can drastically reduce or ablate agonist activity [3]. Consequently, procurement specifications must verify both the correct acylation pattern (di- vs. tri-palmitoyl) and the integrity of the thioether linkage to ensure the intended biological function.

Pam2Cys (diacyl)

TLR2/TLR6 exclusive signaling; thioether linkage essential; (R)-stereochemistry preferred

Pam3Cys (triacyl)

Engages TLR2/TLR1, producing divergent cytokine profiles and in vivo outcomes; not interchangeable for TLR2/6-specific studies

Amide or deamino analogs

Replacement of thioether sulfur or α-amino group drastically reduces immunogenicity; cannot replicate native Pam2Cys activity

• [1] Skabytska Y, Wölbing F, Günther C, et al. Cutaneous Innate Immune Sensing of Toll-like Receptor 2-6 Ligands Suppresses T Cell Immunity by Inducing Myeloid-Derived Suppressor Cells. Immunity. 2014;41(5):762-775. doi:10.1016/j.immuni.2014.10.009 View Source
• [2] Cappelletti M, Lawson MJ, Chan CC, Wilburn AN, Divanovic S. Differential outcomes of TLR2 engagement in inflammation-induced preterm birth. J Leukoc Biol. 2017;101(3):535-543. doi:10.1189/jlb.3A0616-250R View Source
• [3] Zeng W, Eriksson E, Chua B, Grollo L, Jackson DC. Structural requirement for the agonist activity of the TLR2 ligand Pam2Cys. Amino Acids. 2010;39(2):471-480. doi:10.1007/s00726-009-0463-0 View Source

Pam2Cys Comparative Evidence

TLR2/6 vs. TLR2/1 Selectivity

Pam2Cys (as Pam2CSK4 derivative) activates the TLR2/TLR6 heterodimer with an EC50 of 0.015 ng/mL, whereas activation of TLR2/TLR1 requires a ~275-fold higher concentration (EC50 = 4.12 ng/mL) in human TLR2 reporter assays [1]. In contrast, Pam3CSK4 (the triacyl analog) preferentially activates TLR2/TLR1 with an EC50 of 0.47 ng/mL [2]. This reciprocal selectivity means Pam2Cys and Pam3Cys engage distinct signaling complexes and cannot substitute for one another in applications requiring pathway-specific immune modulation.

TLR2/6 Selectivity

Head-to-head

EC50 0.015 ng/mL (TLR2/6) vs. 4.12 ng/mL (TLR2/1)
≈ 275-fold selectivity

Selective TLR2/6 pathway engagement context

HEK293 reporter assay co-transfected with TLR2+TLR6 or TLR1

Evidence Dimension	TLR2/TLR6 vs. TLR2/TLR1 activation potency (EC50)
Target Compound Data	EC50 = 0.015 ng/mL (TLR2/TLR6); EC50 = 4.12 ng/mL (TLR2/TLR1)
Comparator Or Baseline	Pam3CSK4: EC50 = 0.47 ng/mL (TLR2/TLR1); selectivity for TLR2/TLR1 over TLR2/TLR6
Quantified Difference	Pam2CSK4 is 275-fold selective for TLR2/TLR6 over TLR2/TLR1; Pam3CSK4 selectively activates TLR2/TLR1
Conditions	Human TLR2 reporter assay in HEK293 cells co-transfected with TLR2 plus TLR6 or TLR1

Why This Matters

Procurement of the correct diacyl species is essential for experiments targeting TLR2/TLR6-specific pathways, as the triacyl analog will activate a different receptor complex and produce confounding results.

• [1] Irvine KL, Hopkins LJ, Gangloff M, et al. The molecular basis for recognition of bacterial ligands at equine TLR2, TLR1 and TLR6. Vet Res. 2013;44(1):50. EC50 data for Pam2CSK4 at human TLR2/TLR6 and TLR2/TLR1. View Source
• [2] GLPBIO. Pam3CSK4 product information: EC50 = 0.47 ng/mL for TLR2/TLR1. View Source

Differential In Vivo Cytokine Induction

In a murine model of inflammation-induced preterm birth, Pam2Cys challenge at 100 μg/mouse i.p. induced preterm birth in a significant fraction of dams (quantified incidence, P < 0.001 vs. saline), whereas Pam3Cys at the same dose (100 μg/mouse) failed to induce preterm birth [1][2]. Serum cytokine analysis at 4 h post-challenge revealed that Pam2Cys elicited multifold-higher levels of IL-6 and IFN-β compared to Pam3Cys, while TNF and IFN-γ levels did not differ significantly between the two lipopeptides [2][3]. Neutralization of IL-6 or genetic deletion of IFNAR was sufficient to protect against Pam2Cys-driven PTB, confirming the functional relevance of this differential cytokine induction [1].

In Vivo Cytokine Induction

Head-to-head

Pam2Cys (100 µg): induced preterm birth (PPam3Cys (same dose): no PTB, lower cytokines

Model-response divergence supports pathway-specific study design

Murine gravid model, i.p. challenge, serum at 4 h

Evidence Dimension	Induction of preterm birth (PTB) incidence; serum IL-6 and IFN-β levels
Target Compound Data	Pam2Cys (100 μg/mouse): significant PTB induction (P < 0.001 vs. saline); multifold-higher IL-6 and IFN-β vs. Pam3Cys
Comparator Or Baseline	Pam3Cys (100 μg/mouse): no significant PTB induction; lower IL-6 and IFN-β
Quantified Difference	Pam2Cys induced PTB whereas Pam3Cys did not; IL-6 and IFN-β levels were significantly higher for Pam2Cys (P < 0.05)
Conditions	Gravid C57BL/6 WT mice, day 16 of gestation, i.p. challenge, serum collected at 4 h; in vivo cytokine capture assay (IVCCA)

Why This Matters

Pam2Cys and Pam3Cys are functionally divergent in vivo despite both activating TLR2. Researchers studying TLR2-driven inflammatory pathology or screening for PTB therapeutics must use the appropriate agonist.

• [1] Cappelletti M, Lawson MJ, Chan CC, Wilburn AN, Divanovic S. Differential outcomes of TLR2 engagement in inflammation-induced preterm birth. J Leukoc Biol. 2017;101(3):535-543. doi:10.1189/jlb.3A0616-250R View Source
• [2] Figure 1. Activation of TLR2 by Pam2Cys but not Pam3Cys induces preterm birth. PMC6084304. View Source
• [3] Skabytska Y, et al. FIG 3. Diacylated Lpp such as Pam2Cys caused a multifold-higher induction of IL-6 than that caused by Pam3Cys in skin resident cells. PMC4981669. View Source

Thioether Sulfur Requirement

Systematic SAR analysis by Zeng et al. (2010) demonstrated that replacement of the thioether sulfur atom in Pam2Cys with an amide bond leads to a significant reduction in biological activity [1]. When this sulfur-to-amide substitution was combined with removal of the α-amino group, the resulting analog exhibited a further profound decrease in immunogenicity [1]. In contrast, removal of the α-amino group alone had the least effect on potency [1]. These findings establish that the sulfur atom is a critical pharmacophoric element; analogs lacking this feature cannot replicate Pam2Cys activity, even if they retain the diacyl glyceryl backbone.

Thioether Sulfur Requirement

Head-to-head

Native Pam2Cys >> amide analog > amide + deamino analog (lowest immunogenicity)

Thioether integrity critical for conjugate immunogenicity

Murine immunization; antibody titers by ELISA

Evidence Dimension	Vaccine immunogenicity (antibody titer) of lipopeptide constructs
Target Compound Data	Native Pam2Cys-containing vaccine: high immunogenicity (ranked most potent among analogs tested)
Comparator Or Baseline	Sulfur-to-amide analog: significant reduction in biological activity; sulfur-to-amide + amino group removal: further significant decrease
Quantified Difference	Qualitative ranking: native Pam2Cys >> amide analog > amide + deamino analog (lowest activity)
Conditions	Murine immunization with Pam2Cys-peptide vaccine constructs; antibody titers measured by ELISA

Why This Matters

When sourcing Pam2Cys or conjugating it into vaccine constructs, the integrity of the thioether bond must be confirmed. Analogs with amide linkages will not deliver comparable immunogenicity, making them unsuitable as drop-in replacements.

• [1] Zeng W, Eriksson E, Chua B, Grollo L, Jackson DC. Structural requirement for the agonist activity of the TLR2 ligand Pam2Cys. Amino Acids. 2010;39(2):471-480. doi:10.1007/s00726-009-0463-0 View Source

Self-Assembly Morphology Differences

The self-assembly behavior of Pam2Cys-based compounds in aqueous solution is exquisitely sensitive to the headgroup chemistry. Pam2CysOH (the free acid form) and Pam3CysOH both form unilamellar vesicles, but Pam2CysOH vesicles are smaller than those of Pam3CysOH, an effect attributed to lower membrane rigidity [1]. In contrast, the peptide conjugate Pam2CysSK4 assembles into spherical micelles, while Pam3CysSK4 forms predominantly wormlike micelles [1][2]. Pam2CysOH also exhibits superior cytocompatibility across a wider concentration range compared to Pam2CysSK4 and Pam3CysSK4 [1]. The TLR2/6 agonist activity of Pam2CysOH is significant, though lower than that of Pam2CysSK4, making Pam2CysOH particularly attractive for vesicle-based immunotherapeutic delivery platforms [1].

Self-Assembly Morphology

Head-to-head

Pam2CysOH: small unilamellar vesicles, wider cytocompatibility
Pam2CysSK4: spherical micelles
Pam3CysSK4: wormlike micelles

Morphology dictates delivery format suitability

SAXS, cryo-TEM at pH 7.4; HEK293-TLR2/6 reporter

Evidence Dimension	Self-assembled nanostructure morphology and cytocompatibility
Target Compound Data	Pam2CysOH: unilamellar vesicles (smaller than Pam3CysOH); wider cytocompatibility range; significant TLR2/6 activity
Comparator Or Baseline	Pam2CysSK4: spherical micelles; Pam3CysOH: larger unilamellar vesicles; Pam3CysSK4: wormlike micelles
Quantified Difference	Morphological distinction: vesicles vs. micelles; Pam2CysOH cytocompatibility extends over a wider concentration range than Pam2CysSK4 and Pam3CysSK4
Conditions	Aqueous solution, pH 7.4; SAXS, cryo-TEM, confocal fluorescence microscopy; HEK293-TLR2/TLR6 NF-κB-SEAP reporter assay

Why This Matters

The choice between Pam2CysOH and Pam2CysSK4 depends on the delivery format required. Vesicle-forming Pam2CysOH is suited for liposomal or nanoparticle encapsulation strategies, while micelle-forming Pam2CysSK4 is appropriate for aqueous soluble adjuvant applications.

• [1] Vidamour IT, et al. Self-Assembly of Toll-Like Receptor (TLR2/6) Agonist Lipidated Amino Acid or Peptide Conjugates: Distinct Morphologies and Bioactivities. Bioconjugate Chem. 2025;36(4):792-802. View Source
• [2] Hamley IW, et al. Toll-like Receptor Agonist Lipopeptides Self-Assemble into Distinct Nanostructures. Chem Commun. 2014;50:15948-15951. View Source

Stereochemistry Potency Difference

The stereochemistry at the C2 position of the glyceryl backbone critically influences TLR2 agonist potency. The (R)-diastereomer of Pam2Cys is significantly more potent than the (S)-diastereomer in activating TLR2-dependent responses [1][2]. This stereochemical preference has been confirmed across multiple lipopeptide constructs and is consistent with the natural (R)-configuration found in bacterially derived diacyl lipopeptides. N-terminal acylation generally reduces TLR2 activity in both diastereomers [1].

Stereochemistry Impact

Head-to-head

(R)-Pam2Cys: significantly more potent TLR2 agonist than (S)-diastereomer

Stereochemical-control context for potency-dependent studies

In vitro TLR2 reporter; dendritic cell cytokine assays

Evidence Dimension	TLR2 agonist potency of (R)- vs. (S)-Pam2Cys diastereomers
Target Compound Data	(R)-Pam2Cys: significantly more potent TLR2 agonist
Comparator Or Baseline	(S)-Pam2Cys: significantly lower TLR2 agonist activity
Quantified Difference	(R) > (S); quantitative fold-difference depends on specific assay and construct, but the (R)-diastereomer is consistently more active
Conditions	In vitro TLR2 reporter assays and cytokine induction in dendritic cell cultures

Why This Matters

For applications requiring maximal TLR2 agonist potency per unit mass, the (R)-diastereomer should be specified. The (S)-diastereomer or racemic mixtures will exhibit lower specific activity, potentially requiring higher doses to achieve equivalent immunostimulation.

• [1] Chua BY, Zeng W, Lau YF, Jackson DC. Synthesis and Evaluation of Novel TLR2 Agonists as Potential Adjuvants for Cancer Vaccines. J Med Chem. 2020;63(5):2418-2435. doi:10.1021/acs.jmedchem.9b01411 View Source
• [2] Incorporation of a Toll-like receptor 2/6 agonist potentiates mRNA vaccines against cancer and infectious diseases. Signal Transduct Target Ther. 2023;8:273. (R)-diastereomer noted as significantly more potent than (S). View Source

Intranasal Influenza Protection

Intranasal administration of Pam2Cys in a murine influenza model significantly reduced weight loss and lethality following challenge with virulent influenza A virus [1]. Protection was TLR2-dependent and associated with rapid recruitment of neutrophils and macrophages to the lung, along with induction of IL-2, IL-6, IL-10, IFN-γ, MCP-1, and TNF-α [1]. Treated mice also showed reduced potential for transmission of infection while retaining the ability to mount virus-specific CD8+ T cell responses [1]. Although no direct comparator (e.g., Pam3Cys) was tested in the same study, the protective effect was demonstrated against distinct influenza strains, suggesting broad-spectrum potential.

Intranasal Protection

Reported

Reduced weight loss & lethality (P

Reported mucosal innate protection endpoint context

BALB/c mice, intranasal Pam2Cys, H1N1/H3N2 challenge

Evidence Dimension	Reduction in influenza-induced weight loss and lethality
Target Compound Data	Pam2Cys treatment: significant reduction in weight loss and lethality vs. placebo (P < 0.05); enhanced survival
Comparator Or Baseline	Placebo (vehicle control); no direct Pam3Cys comparator in this study
Quantified Difference	Significant reduction in morbidity and mortality; precise survival percentages available in full text (Mol Pharm. 2012;9(9):2710-8)
Conditions	BALB/c mice, intranasal Pam2Cys administration, subsequent challenge with influenza A virus (H1N1, H3N2)

Why This Matters

Pam2Cys is validated as an intranasal innate immunostimulant with in vivo efficacy against respiratory viral challenge, supporting its use in mucosal vaccine and antiviral prophylaxis research.

• [1] Tan ACL, et al. Intranasal administration of the TLR2 agonist Pam2Cys provides rapid protection against influenza in mice. Mol Pharm. 2012;9(9):2710-2718. doi:10.1021/mp300257x View Source

Pam2Cys Application Scenarios

Self-Adjuvanting Peptide Vaccine Development

Pam2Cys can be covalently conjugated to peptide B-cell or T-cell epitopes to create fully synthetic, self-adjuvanting vaccines that eliminate the need for exogenous adjuvants. The strict structural requirement at the thioether sulfur [1] and the stereochemical preference for the (R)-diastereomer [2] must be considered during conjugate synthesis. The resulting lipopeptide vaccines induce both humoral and cellular immunity and have demonstrated protective efficacy against influenza, Group A Streptococcus, SARS-CoV-2, and Helicobacter pylori in preclinical models.

TLR2/6-Specific Innate Immune Probing

For studies requiring selective activation of the TLR2/TLR6 heterodimer without concomitant TLR2/TLR1 signaling, Pam2Cys is the agonist of choice. Its 275-fold selectivity for TLR2/TLR6 over TLR2/TLR1 [1] enables clean dissection of the MyD88-dependent signaling pathways downstream of TLR2/6 engagement. In contrast, Pam3Cys (TLR2/1-selective) cannot substitute in these experimental designs.

Vesicle-Based Immunotherapeutic Delivery Systems

Pam2CysOH spontaneously self-assembles into unilamellar vesicles in aqueous solution, unlike Pam2CysSK4 which forms micelles [1]. This vesicle-forming property, combined with superior cytocompatibility over a wider concentration range [1], makes Pam2CysOH a promising building block for liposomal or nanoparticle-based immunotherapies where the adjuvant and delivery vehicle are integrated into a single component.

mRNA-LNP Vaccine Potentiation

Incorporation of Pam2Cys into mRNA-lipid nanoparticles (LNPs) at 0.5% molar ratio enhances both humoral and cellular immune responses to the encoded antigen [1]. The hydrophobicity of Pam2Cys allows co-formulation with ionizable lipids, DSPC, cholesterol, and PEG-lipid. Resulting pm vaccines have shown significantly more potent antitumor responses in prophylactic and therapeutic tumor models compared to conventional mRNA-LNPs [1].

Application

Selection Property

Validation Focus

Self-adjuvanting vaccine research

Conjugate stability & (R)-diastereomer identity

Model-response protective endpoints in preclinical models

TLR2/6 pathway dissection

Selectivity over TLR2/1 (assay context)

MyD88-dependent signaling verification

Vesicle-based delivery studies

Self-assembly morphology & cytocompatibility profile

Nanostructure characterization & formulation integration

mRNA-LNP co-formulation

Hydrophobic integration into lipid nanoparticles

Adjuvant potentiation response endpoints in tumor models

• [1] Zeng W, Eriksson E, Chua B, Grollo L, Jackson DC. Structural requirement for the agonist activity of the TLR2 ligand Pam2Cys. Amino Acids. 2010;39(2):471-480. View Source
• [2] Chua BY, Zeng W, Lau YF, Jackson DC. Synthesis and Evaluation of Novel TLR2 Agonists as Potential Adjuvants for Cancer Vaccines. J Med Chem. 2020;63(5):2418-2435. View Source
• [3] Irvine KL, Hopkins LJ, Gangloff M, et al. Vet Res. 2013;44(1):50. (Pam2CSK4 selectivity data) View Source
• [4] Vidamour IT, et al. Self-Assembly of Toll-Like Receptor (TLR2/6) Agonist Lipidated Amino Acid or Peptide Conjugates. Bioconjugate Chem. 2025;36(4):792-802. View Source
• [5] Incorporation of a Toll-like receptor 2/6 agonist potentiates mRNA vaccines against cancer and infectious diseases. Signal Transduct Target Ther. 2023;8:273. View Source